
Iberiotoxin peptide sequence and structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Iberiotoxin

Cat. No.: B031492 Get Quote

An In-depth Technical Guide to Iberiotoxin: Sequence, Structure, and Function

Introduction
Iberiotoxin (IbTX) is a potent neurotoxin isolated from the venom of the Eastern Indian red

scorpion, Hottentotta tamulus (formerly Buthus tamulus).[1] It is a 37-amino acid peptide that

acts as a highly selective and high-affinity blocker of large-conductance calcium-activated

potassium channels (BK channels, also known as KCa1.1 or Maxi-K channels).[2][3] This

specificity makes Iberiotoxin an invaluable molecular probe for studying the physiological and

pathophysiological roles of BK channels in various tissues, including smooth muscle and the

central nervous system.[2][4] Unlike other scorpion toxins such as Charybdotoxin, which can

block multiple types of potassium channels, Iberiotoxin's primary target is the BK channel,

making it a preferred tool for isolating and characterizing this specific channel's function.[2]

Peptide Sequence and Physicochemical Properties
Iberiotoxin is a single polypeptide chain of 37 amino acids with a molecular weight of

approximately 4230.9 Da.[2][5] Its amino terminus features a pyroglutamic acid residue (pGlu),

and its structure is stabilized by three disulfide bridges.[2] The peptide displays 68% sequence

homology with charybdotoxin but possesses a different net charge due to a higher number of

acidic residues.[1][2]

Amino Acid Sequence: pGlu-Phe-Thr-Asp-Val-Asp-Cys-Ser-Val-Ser-Lys-Glu-Cys-Trp-Ser-Val-

Cys-Lys-Asp-Leu-Phe-Gly-Val-Asp-Arg-Gly-Lys-Cys-Met-Gly-Lys-Lys-Cys-Arg-Cys-Tyr-Gln-

OH[2]
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Table 1: Physicochemical Properties of Iberiotoxin

Property Value Reference(s)

Molecular Formula C179H274N50O55S7 [1][5]

Molecular Weight ~4231 g/mol [6]

Amino Acid Count 37 [1]

Disulfide Bridges
Cys7-Cys28, Cys13-Cys33,

Cys17-Cys35
[2]

Source Hottentotta tamulus (scorpion) [1]

Three-Dimensional Structure
The three-dimensional structure of Iberiotoxin is characterized by a common scorpion toxin

fold, consisting of a short alpha-helical segment packed against a triple-stranded anti-parallel

beta-sheet. This compact structure is cross-linked and stabilized by three intramolecular

disulfide bonds, which are critical for its biological activity.[2][7] The overall fold is highly

homologous to related toxins like charybdotoxin and kaliotoxin.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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